![molecular formula C21H24N4O B2927902 2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(p-tolyl)acetamide CAS No. 887214-53-1](/img/structure/B2927902.png)
2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(p-tolyl)acetamide
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Description
2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-N-(p-tolyl)acetamide, also known as BIA, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BIA belongs to the class of piperidine derivatives and has been found to exhibit a wide range of biological activities, making it a promising candidate for drug development.
Scientific Research Applications
Discovery of Clinical Candidates
One study focused on the discovery of a clinical candidate, K-604, which is an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. This compound exhibits selectivity for human ACAT-1 over ACAT-2, which suggests its potential for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Synthesis of Novel Derivatives
Another study reports on the synthesis of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives. These derivatives were synthesized through the reaction of 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and different ethyl 2,4-dioxo-4-arylbutanoate derivatives, demonstrating a methodology for creating a range of compounds with potential biological activities (Goli-Garmroodi et al., 2015).
Antimicrobial Nano-Materials
A study on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives found them to be more effective against fungi than bacteria. The study highlights the importance of certain substituents on the benzothiazole ring for enhancing anticandidal activity, indicating the potential for developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).
Antimicrobial and Antioxidant Agents
Further research into benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties synthesized through a novel method showed potent anti-microbial and good antioxidant activities. This study underscores the multifaceted potential of derivatives for therapeutic applications (Naraboli & Biradar, 2017).
Antiviral Agents
The development of antiviral agents, particularly those targeting human rhinovirus, was explored in a study that synthesized a series of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines. These compounds were designed based on the structure of Enviroxime, demonstrating the potential for new antirhinovirus therapies (Hamdouchi et al., 1999).
properties
IUPAC Name |
2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c1-15-6-8-17(9-7-15)22-20(26)14-25-12-10-16(11-13-25)21-23-18-4-2-3-5-19(18)24-21/h2-9,16H,10-14H2,1H3,(H,22,26)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVSGASNIYWMOGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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